Cas no 2229031-21-2 (2-(4-bromo-3-nitrophenyl)-2,2-difluoroethan-1-ol)

• Product Name: 2-(4-bromo-3-nitrophenyl)-2,2-difluoroethan-1-ol
• CAS No: 2229031-21-2
• MF: C₈H₆BrF₂NO₃
• MW: 282.038948535919
• CID: 6338245
• PubChem ID: 165695249
• Update Time: 2025-07-23

2-(4-bromo-3-nitrophenyl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-3-nitrophenyl)-2,2-difluoroethan-1-ol
• 2229031-21-2
• EN300-1941382

• Inchi： 1S/C8H6BrF2NO3/c9-6-2-1-5(8(10,11)4-13)3-7(6)12(14)15/h1-3,13H,4H2
• InChI Key： YCHSNJAMTVEMPU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1[N+](=O)[O-])C(CO)(F)F

Computed Properties

• Exact Mass: 280.94991g/mol
• Monoisotopic Mass: 280.94991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66Ų

Additional information on 2-(4-bromo-3-nitrophenyl)-2,2-difluoroethan-1-ol

Compound CAS No 2229031-21-2: 2-(4-Bromo-3-Nitrophenyl)-2,2-Difluoroethan-1-Ol

The compound with CAS No 2229031-21-2, known as 2-(4-bromo-3-nitrophenyl)-2,2-difluoroethan-1-ol, is a highly specialized organic molecule with significant applications in various fields of chemistry and material science. This compound has garnered attention due to its unique structural properties and potential uses in drug design, agrochemicals, and advanced materials. Recent studies have highlighted its role in the development of novel therapeutic agents and its ability to serve as a versatile building block in organic synthesis.

The molecular structure of 2-(4-bromo-3-nitrophenyl)-2,2-difluoroethan-1-ol is characterized by a central ethane backbone with two fluorine atoms attached to the same carbon atom. This creates a highly electron-withdrawing environment, which significantly influences the compound's reactivity and stability. The presence of a hydroxyl group (-OH) on the same carbon further enhances its polar nature, making it an interesting candidate for hydrogen bonding studies. Additionally, the aromatic ring substituted with bromine and nitro groups introduces electronic effects that can modulate the compound's optical and electronic properties.

Recent research has focused on the synthesis and characterization of 4-bromo-3-nitrophenyl derivatives, particularly their role in medicinal chemistry. The bromine and nitro groups are known to act as meta-directing substituents, which can influence the regioselectivity of electrophilic aromatic substitution reactions. This makes 4-bromo-3-nitrophenyl-based compounds valuable intermediates in the synthesis of complex heterocyclic structures. For instance, studies have shown that these derivatives can be used to construct bioactive molecules with potential anti-cancer and anti-inflammatory activities.

The fluorinated alcohol moiety in 2-(4-bromo-3-nitrophenyl)-2,2-difluoroethan-1-ol adds another layer of complexity to its chemical profile. Fluorinated compounds are increasingly being explored for their unique pharmacokinetic properties, such as improved bioavailability and metabolic stability. Recent advancements in fluorination techniques have enabled the efficient synthesis of such compounds, paving the way for their application in drug discovery programs.

In terms of applications, 4-bromo-3-nitrophenyl derivatives have shown promise in the development of agrochemicals due to their ability to interact with specific enzyme targets. For example, studies have demonstrated that these compounds can inhibit key enzymes involved in plant defense mechanisms, making them potential candidates for herbicides or fungicides. Furthermore, their electronic properties make them suitable for use in organic electronics, particularly as components in light-emitting diodes (LEDs) or photovoltaic materials.

The synthesis of 2-(4-bromo-3-nitrophenyl)-2,2-difluoroethan-1-ol typically involves multi-step processes that require precise control over reaction conditions. Recent methodologies have focused on using transition metal catalysts to achieve high yields and selectivity. For instance, palladium-catalyzed cross-coupling reactions have been employed to construct the aryl ether linkage between the phenyl ring and the ethane backbone. These advancements highlight the importance of continuous innovation in synthetic chemistry to meet the demands of modern material science.

In conclusion, CAS No 229031-5785-based compounds like 4-bromo-3-nitrophenyl derivatives represent a promising class of molecules with diverse applications across multiple disciplines. Their unique structural features and reactivity make them invaluable tools for researchers aiming to develop novel materials and therapeutic agents. As ongoing studies continue to uncover new insights into their properties and potential uses, these compounds are expected to play an increasingly important role in advancing scientific knowledge and technological innovation.